2,4-Bis(hydroxymethyl)-3,5,6-trimethylphenol

• CAS RN: 145668-05-9
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol
• IUPAC Name: 2,4-bis(hydroxymethyl)-3,5,6-trimethylphenol
• InChI: InChI=1S/C11H16O3/c1-6-7(2)11(14)10(5-13)8(3)9(6)4-12/h12-14H,4-5H2,1-3H3
• InChI Key: LHAFIIKXHNDCLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1CO)C)CO)O)C

Description

2,4-Bis(hydroxymethyl)-3,5,6-trimethylphenol is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 2 liter four-necked flask were charged 136.19 g of 2,3,5-trimethylphenol, 48.0 g of sodium hydroxide and 480 g of water. While stirring at 40° C., 486.91 g of 37% formaldehyde was added dropwise thereto over one hour, and the reaction was conducted for 3 more hours. After completion of the reaction, 180.15 g of 90% aqueous acetic acid solution was added for neutralization, then the mixture was cooled to25° C. and filtered. The filtrate was extracted with 1000 g of ethylacetate and the ethyl acetate layer was washed with water and concentrated.To the concentrated mass, 500 g of toluene was added and the mixture was cooled to 20° C. and filtered. The filter cake thus obtained was rinsed with 400 g of toluene and dried a whole day and night at 45°C. under reduced pressure to obtain 100 g of 2,4-bis(hydroxymethyl)-3,5,6-trimethylphenol.